Cas no 2228870-72-0 (3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol
• CAS No: 2228870-72-0
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5832358
• PubChem ID: 165610510
• Update Time: 2025-06-13

3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol
• EN300-1728589
• 2228870-72-0

• Inchi： 1S/C8H15N3O/c1-8(5-9,6-12)7-3-4-11(2)10-7/h3-4,12H,5-6,9H2,1-2H3
• InChI Key： OZDOARBEQCGABM-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CN(C)N=1)CN

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol

Introduction to 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol (CAS No. 2228870-72-0)

3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol, identified by the chemical abstracts service number 2228870-72-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core and multiple functional groups, has garnered attention due to its structural complexity and potential biological activity. The presence of both amino and hydroxyl functional groups, combined with a methyl-substituted pyrazole ring, makes it a versatile scaffold for further derivatization and exploration in drug discovery programs.

The pyrazole moiety is a heterocyclic aromatic compound that has been widely studied for its pharmacological properties. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol enhances its potential as a lead compound in medicinal chemistry. The methyl group at the 1-position of the pyrazole ring and the amino group at the 3-position contribute to the molecule's reactivity and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties, including binding affinities and metabolic stability. Studies have shown that compounds with similar structural motifs to 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol can interact with various enzymes and receptors, making them promising candidates for therapeutic intervention. For instance, modifications to the pyrazole ring have been found to modulate the activity of enzymes involved in metabolic pathways, which could be exploited for treating metabolic disorders.

The hydroxyl group at the 2-position of the propanol chain introduces another layer of functionality, allowing for further derivatization through esterification or etherification reactions. This flexibility is particularly valuable in drug design, as it enables the creation of prodrugs or analogs with enhanced solubility or bioavailability. Additionally, the presence of both primary and secondary hydroxyl groups provides multiple sites for hydrogen bonding interactions, which are crucial for receptor binding affinity.

In vitro studies have begun to explore the potential applications of 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol in various therapeutic areas. Initial assays have shown promising results in inhibiting certain kinases and enzymes associated with inflammation and cancer progression. The combination of structural features such as the pyrazole core, amino group, and hydroxyl group suggests that this compound may exhibit dual functionality, targeting multiple pathways simultaneously. This multitarget approach has become increasingly popular in drug development due to its ability to provide synergistic effects and reduce the likelihood of resistance development.

The synthesis of 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. Advances in synthetic methodologies have allowed for more efficient and scalable production processes. For example, catalytic hydrogenation techniques have been employed to introduce the necessary double bonds and reduce intermediates with high selectivity. These improvements in synthetic chemistry not only enhance yield but also minimize byproduct formation, making the process more environmentally friendly.

The pharmacokinetic properties of 3-amino-2-methyl-2-(1-methyl-H-pyrazol -3 -yl)propan - 1 - ol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its suitability as a drug candidate. Preliminary data suggest that this compound exhibits moderate solubility in water and lipids, which could facilitate its absorption across biological membranes. Additionally, preliminary metabolic studies indicate that it is susceptible to biotransformation by cytochrome P450 enzymes, which could influence its half-life and bioavailability.

The potential therapeutic applications of 3-amino - 2 -methyl - 2 - ( 1 -methyl - 1 H -pyrazol - 3 - yl ) propan - 1 - ol extend beyond cancer and inflammation. Research is ongoing into its effects on neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrazole core has been identified as a key structural feature in many neuroprotective agents, suggesting that this compound may have similar effects on neurodegenerative pathways. Further investigation into its mechanism of action could uncover new treatment strategies for these debilitating conditions.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Preclinical studies are currently being conducted to evaluate the safety and efficacy of derivatives of 3-amino - 2 -methyl - 2 -( 1 -methyl-H-pyrazol - 3-y l ) propan - 1-o l in animal models. These studies will provide critical data on dosing regimens, side effects, and long-term effects before human trials can begin. Such collaborative approaches accelerate the drug discovery process by leveraging expertise from multiple disciplines.

The future prospects for 3-amino - 2 -methyl - 2 -( 1 methyl-H-pyrazol -- yl ) propan -- l -- ol are promising given its unique structural features and potential biological activities. Continued research into its synthesis, pharmacokinetics, and therapeutic applications will be crucial for realizing its full potential as a pharmaceutical agent. As computational tools become more sophisticated and high-throughput screening methods improve, identifying new derivatives with enhanced properties will become more efficient.